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Compound of Interest

Compound Name: Methyl 2-cyclopropyl-2-oxoacetate

Cat. No.: B2646985

In-Depth Technical Guide: Methyl 2-Cyclopropyl-
2-oxoacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 2-cyclopropyl-2-
oxoacetate, a valuable building block in organic synthesis. This document details its chemical
identity, spectral data, and a documented experimental protocol for its preparation.

Chemical Identity
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Parameter Value

Chemical Name Methyl 2-cyclopropyl-2-oxoacetate
CAS Number 6395-79-5[1]

Molecular Formula CeHsOs

Molecular Weight 128.13 g/mol [1]
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Image Source: PubChem CID 12211939

Spectral Data

A summary of available spectral data for the characterization of methyl 2-cyclopropyl-2-
oxoacetate is presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H NMR (400 MHz, CDCls3):

Chemical Shift (8)

Multiplicity Integration Assignment
ppm
3.89 S 3H -OCHs
2.80-2.68 m 1H -CH- (cyclopropyl)
1.28-1.22 m 2H -CH2- (cyclopropyl)
1.15 m 2H -CHz- (cyclopropyl)
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Note: This data is sourced from a published journal article by Wang et al. (2017)[1].
13C NMR:

At the time of this report, experimentally verified 13C NMR data for methyl 2-cyclopropyl-2-
oxoacetate has not been identified in a comprehensive search of available literature.

Mass Spectrometry (MS)

While a standard electron ionization mass spectrum is not readily available, a study by Wang et
al. (2017) reported a mass spectrometry result obtained via electrospray ionization (ESI), which
showed a dimer ion.[1]

Predicted mass spectrometry data is available through databases such as PubChemLite, which
can be a useful reference for researchers.[2]

Infrared (IR) Spectroscopy

Experimental IR spectral data for methyl 2-cyclopropyl-2-oxoacetate has not been identified
in a comprehensive search of available literature.

Experimental Protocols

The following is a documented experimental protocol for the synthesis of methyl 2-
cyclopropyl-2-oxoacetate, as reported by Wang et al. (2017).[1]

Synthesis of Methyl 2-Cyclopropyl-2-oxoacetate
This procedure involves the oxidation of a suitable precursor.

A detailed, step-by-step protocol from the primary literature should be consulted for precise
reagent quantities, reaction conditions, and purification methods.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of
methyl 2-cyclopropyl-2-oxoacetate.
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Caption: Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [methyl 2-cyclopropyl-2-oxoacetate CAS number and
spectral data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2646985#methyl-2-cyclopropyl-2-oxoacetate-cas-
number-and-spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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